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Compound of Interest

Compound Name: 4-Hydroxynicotinic acid

Cat. No.: B1198600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the crystal structures of three hydroxynicotinic

acid isomers: 2-hydroxynicotinic acid, 5-hydroxynicotinic acid, and 6-hydroxynicotinic acid. The

information presented is supported by experimental data to aid in understanding the solid-state

properties of these compounds, which is crucial for drug development and materials science.

Introduction to Hydroxynicotinic Acid Isomers
Hydroxynicotinic acids are derivatives of nicotinic acid (vitamin B3) and are of significant

interest in medicinal chemistry and pharmaceutical sciences. The position of the hydroxyl group

on the pyridine ring dramatically influences the molecule's electronic properties, hydrogen

bonding capabilities, and, consequently, its crystal packing and physicochemical properties

such as solubility and stability. Understanding these structural variations is paramount for the

rational design of new drugs and crystalline materials.

Notably, 2-hydroxynicotinic acid and 6-hydroxynicotinic acid can exist in tautomeric forms,

predominantly adopting the pyridone form in the solid state. This tautomerism plays a

significant role in their crystal packing and hydrogen bonding networks. 5-hydroxynicotinic acid,

however, does not exhibit this form of tautomerism.
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The crystallographic data for the known solid forms of the hydroxynicotinic acid isomers are

summarized in the table below. It is important to note that 2-hydroxynicotinic acid is known to

exhibit polymorphism, with at least four different crystalline forms identified.
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Data for polymorphs I, III, and IV of 2-hydroxynicotinic acid and for 5-hydroxynicotinic acid are

not fully available in the searched literature.
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Experimental Protocols
The crystallization of hydroxynicotinic acid isomers is highly dependent on the experimental

conditions, particularly the pH of the solution and the choice of solvent.[1][2]

General Crystallization Approach
A general method for the crystallization of hydroxynicotinic acid isomers involves the following

steps:

Purification of the starting material: Commercial samples of hydroxynicotinic acids are

purified by methods such as recrystallization from a suitable solvent (e.g., water) or

sublimation.[1]

pH adjustment: The pH of an aqueous solution of the hydroxynicotinic acid is adjusted using

HCl or NaOH to control the protonation state of the molecule, which influences the resulting

crystal form.[1]

Crystallization: Crystals can be obtained by slow evaporation of the solvent, cooling of a

saturated solution, or vapor diffusion methods.

Specific Protocols
2-Hydroxynicotinic Acid (Polymorphs): The formation of the four known polymorphs of 2-

hydroxynicotinic acid is influenced by the presence of different acidic additives.[3] Detailed

procedures for obtaining each specific polymorph involve careful control of the crystallization

solvent and the type of acid added. In the solid state, it primarily exists as its tautomer, 2-

oxo-1,2-dihydro-3-pyridinecarboxylic acid.[3]

5-Hydroxynicotinic Acid: While a definitive crystal structure of the unsolvated form is not

readily available, studies have shown that it can be crystallized to form spherical clusters.[4]

The formation of these clusters is influenced by the solvent system and temperature.

Solvates of 5-hydroxynicotinic acid have also been reported.[5]

6-Hydroxynicotinic Acid: Single crystals can be obtained by recrystallization from 50%

aqueous acetic acid.[6] The synthesis of 6-hydroxynicotinic acid can be achieved by the

hydrolysis of methyl coumalate.[6]
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Structural Analysis and Hydrogen Bonding
The crystal packing of hydroxynicotinic acid isomers is dominated by a network of

intermolecular hydrogen bonds.

2-Hydroxynicotinic Acid: In its solid-state tautomeric form, the molecule features both a

carboxylic acid group and an N-H group, which act as hydrogen bond donors, and carbonyl

and carboxylic oxygen atoms that act as acceptors. This allows for the formation of robust

hydrogen-bonded networks.[7]

5-Hydroxynicotinic Acid: The presence of both a hydroxyl and a carboxylic acid group allows

for the formation of strong intermolecular hydrogen bonds, which are expected to play a key

role in its crystal packing.

6-Hydroxynicotinic Acid: The crystal structure of 6-hydroxynicotinic acid is characterized by

four independent molecules in the asymmetric unit. The molecules are linked by N-H···O and

O-H···O hydrogen bonds, forming sheet-like structures.[7]

Visualization of Isomeric Relationships
The following diagram illustrates the relationship between the three hydroxynicotinic acid

isomers based on the position of the hydroxyl group on the nicotinic acid backbone.
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Caption: Relationship between hydroxynicotinic acid isomers and their key structural features.
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Conclusion
The crystal structures of hydroxynicotinic acid isomers are diverse, driven by the position of the

hydroxyl group, the potential for tautomerism, and the resulting hydrogen bonding networks. 2-

Hydroxynicotinic acid stands out due to its polymorphic nature, which presents both challenges

and opportunities for solid-state form selection in pharmaceutical development. While the

crystal structure of 5-hydroxynicotinic acid remains less characterized, its unique inability to

form a pyridone tautomer sets it apart from the other two isomers. A thorough understanding of

the crystallization behavior of these isomers is essential for controlling their solid-state

properties and for the development of new materials and pharmaceutical products. Further

research is needed to fully elucidate the crystal structures of all polymorphs of 2-

hydroxynicotinic acid and the unsolvated form of 5-hydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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